Cas no 23229-26-7 (2,5-Dibromopyrazine)

• Product Name: 2,5-Dibromopyrazine
• CAS No: 23229-26-7
• MF: C₄H₂Br₂N₂
• MW: 237.880078792572
• MDL: MFCD08061601
• CID: 52263
• PubChem ID: 11470421
• Update Time: 2025-05-20

2,5-Dibromopyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromopyrazine
• 2,5-Dibromopyrazine 2,5-Dibromopyrazine
• 2,4-DICHLOROBENZYL BROMIDE
• 2,5-bis(bromanyl)pyrazine
• 2,5-bisbromopyrazine
• 2,5-Dibrom-pyrazin
• 2-5-dibromopyrazine
• 3,6-Dibromopyrazine
• PYRAZINE,2,5-DIBROMO
• PYRAZINE, 2,5-DIBROMO-
• 2,5-dibromo-pyrazine
• PubChem18033
• KSC201Q1T
• 2,5-Dibromopyrazine, AldrichCPR
• KIYKHEOWZLJZSB-UHFFFAOYSA-N
• STR10022
• BCP11180
• SBB054474
• CD0077
• VP40098
• PB17488
• RP08167
• TRA0079426
• EN000824
• CS-W003456
• SY009123
• 23229-26-7
• AC-5181
• DTXSID70466937
• AKOS004910669
• FT-0648965
• MFCD08061601
• A4903
• D4323
• A812481
• 2,5-Dibromopyrazine, 95% (GC)
• AM20030402
• SCHEMBL423198
• EN300-88704
• PS-3575
• Q-103274
• DB-011130

• MDL： MFCD08061601
• Inchi： 1S/C4H2Br2N2/c5-3-1-7-4(6)2-8-3/h1-2H
• InChI Key： KIYKHEOWZLJZSB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CN=1)Br
• BRN： 111785

Computed Properties

• Exact Mass: 235.85800
• Monoisotopic Mass: 235.85847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Solid
• Density: 2.197
• Melting Point: 45.0 to 49.0 deg-C
• Boiling Point: 234°C at 760 mmHg
• Flash Point: 95.347℃
• Refractive Index: 1.616
• PSA: 25.78000
• LogP: 2.00160
• Sensitiveness: Sensitive to heat

2,5-Dibromopyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,5-Dibromopyrazine

Recent Advances in the Application of 2,5-Dibromopyrazine (CAS: 23229-26-7) in Chemical Biology and Pharmaceutical Research

2,5-Dibromopyrazine (CAS: 23229-26-7) is a heterocyclic aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of targeted therapies.

One of the most notable advancements in the use of 2,5-Dibromopyrazine is its role in the synthesis of novel kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Researchers have utilized 2,5-Dibromopyrazine as a scaffold to develop selective kinase inhibitors with improved efficacy and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 2,5-Dibromopyrazine into a series of compounds that exhibited potent inhibitory activity against specific cancer-related kinases.

In addition to its applications in kinase inhibitor development, 2,5-Dibromopyrazine has also been explored as a precursor for antiviral agents. Recent research has shown that derivatives of this compound can interfere with viral replication mechanisms, making them promising candidates for the treatment of viral infections. A study published in Antiviral Research in 2022 reported the synthesis of 2,5-Dibromopyrazine-based compounds that exhibited significant activity against RNA viruses, including SARS-CoV-2. These findings underscore the potential of this compound in addressing global health challenges.

Another area of interest is the use of 2,5-Dibromopyrazine in the development of fluorescent probes for biological imaging. The compound's unique chemical properties allow for the design of probes that can selectively bind to specific biomolecules, enabling real-time visualization of cellular processes. A recent publication in Chemical Communications highlighted the synthesis of a 2,5-Dibromopyrazine-derived fluorescent probe capable of detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

Despite these promising developments, challenges remain in the optimization of 2,5-Dibromopyrazine-based compounds for clinical use. Issues such as solubility, bioavailability, and toxicity need to be addressed through further research. However, the continued exploration of this compound's potential, coupled with advances in synthetic chemistry and computational modeling, holds great promise for the future of drug discovery and chemical biology.

In conclusion, 2,5-Dibromopyrazine (CAS: 23229-26-7) represents a valuable tool in the arsenal of chemical biologists and pharmaceutical researchers. Its versatility as a building block for biologically active molecules, combined with its potential in antiviral and anticancer therapies, makes it a compound of significant interest. Ongoing research efforts are expected to yield further breakthroughs, paving the way for innovative therapeutic strategies and diagnostic tools.